Cas no 1396673-54-3 (5-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl-1-{2-(trifluoromethyl)phenylmethyl}-1,2-dihydropyridin-2-one)

• Product Name: 5-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl-1-{2-(trifluoromethyl)phenylmethyl}-1,2-dihydropyridin-2-one
• CAS No: 1396673-54-3
• MF: C₁₉H₁₂F₃N₅O₂
• MW: 399.326093673706
• CID: 6060187
• PubChem ID: 71794064
• Update Time: 2025-07-16

5-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl-1-{2-(trifluoromethyl)phenylmethyl}-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl-1-{2-(trifluoromethyl)phenylmethyl}-1,2-dihydropyridin-2-one
• 5-(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)-1-[[2-(trifluoromethyl)phenyl]methyl]pyridin-2-one
• 5-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]-1-{[2-(trifluoromethyl)phenyl]methyl}-1,2-dihydropyridin-2-one
• 1396673-54-3
• AKOS024544522
• VU0541133-1
• F6247-1766
• 5-(3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)-1-(2-(trifluoromethyl)benzyl)pyridin-2(1H)-one

• Inchi： 1S/C19H12F3N5O2/c20-19(21,22)14-4-2-1-3-12(14)10-27-11-13(5-6-16(27)28)18-25-17(26-29-18)15-9-23-7-8-24-15/h1-9,11H,10H2
• InChI Key： KSZHNWZMCMBDIS-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CC=C2C(F)(F)F)C=C(C2ON=C(C3=NC=CN=C3)N=2)C=C1

Computed Properties

• Exact Mass: 399.09430913g/mol
• Monoisotopic Mass: 399.09430913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 669
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 85Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 5-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl-1-{2-(trifluoromethyl)phenylmethyl}-1,2-dihydropyridin-2-one

Comprehensive Analysis of 5-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl-1-{2-(trifluoromethyl)phenylmethyl}-1,2-dihydropyridin-2-one (CAS No. 1396673-54-3)

The compound 5-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl-1-{2-(trifluoromethyl)phenylmethyl}-1,2-dihydropyridin-2-one (CAS No. 1396673-54-3) has garnered significant attention in the pharmaceutical and biochemical research communities due to its unique structural features and potential therapeutic applications. This heterocyclic molecule combines a pyrazine ring, an oxadiazole moiety, and a dihydropyridin-2-one scaffold, making it a promising candidate for drug discovery. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock novel treatments for diseases like cancer, inflammation, and metabolic disorders.

In recent years, the demand for small-molecule inhibitors and kinase-targeting compounds has surged, driven by advancements in precision medicine. The presence of a trifluoromethyl group in this compound enhances its metabolic stability and binding affinity, aligning with modern drug design principles. Computational studies, including molecular docking and QSAR modeling, suggest its potential as a selective kinase modulator, a hot topic in oncology research. These attributes make CAS No. 1396673-54-3 a subject of ongoing preclinical investigations.

The synthesis of 5-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl-1-{2-(trifluoromethyl)phenylmethyl}-1,2-dihydropyridin-2-one involves multi-step organic reactions, including cyclocondensation and N-alkylation, which are critical for achieving high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to validate its structure. Given the growing interest in fragment-based drug design (FBDD), this compound’s modular architecture offers opportunities for derivatization, addressing challenges like drug resistance and off-target effects.

From an industrial perspective, scalability and cost-effectiveness are key considerations. The oxadiazole ring, known for its bioisosteric properties, is a focal point in medicinal chemistry, often replacing less stable functional groups. Meanwhile, the pyrazine component contributes to π-stacking interactions, improving target engagement. Such features resonate with trends in AI-driven drug discovery, where researchers leverage machine learning to predict compound efficacy and toxicity.

Environmental and regulatory aspects also play a role in the compound’s development. Its low ecotoxicity profile, inferred from in silico assessments, aligns with the pharmaceutical industry’s shift toward green chemistry. Furthermore, patents filed around CAS No. 1396673-54-3 highlight its commercial viability, particularly in personalized medicine applications. As the scientific community explores polypharmacology strategies, this compound’s multi-target potential could redefine treatment paradigms.

In conclusion, 5-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl-1-{2-(trifluoromethyl)phenylmethyl}-1,2-dihydropyridin-2-one represents a convergence of innovation in synthetic chemistry and therapeutic development. Its relevance to precision oncology, drug repurposing, and biomarker discovery ensures its place in future research agendas. For laboratories and pharmaceutical companies, investing in its characterization could yield breakthroughs in unmet medical needs.